Cas no 1445951-26-7 (5-tert-butyl 2-ethyl 4H-pyrrolo3,4-doxazole-2,5(6H)-dicarboxylate)

• Product Name: 5-tert-butyl 2-ethyl 4H-pyrrolo3,4-doxazole-2,5(6H)-dicarboxylate
• CAS No: 1445951-26-7
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 4605155
• PubChem ID: 118798371
• Update Time: 2024-11-04

5-tert-butyl 2-ethyl 4H-pyrrolo3,4-doxazole-2,5(6H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl 2-ethyl 4H-pyrrolo[3,4-d]oxazole-2,5(6H)-dicarboxylate
• 5-O-tert-butyl 2-O-ethyl 4,6-dihydropyrrolo[3,4-d][1,3]oxazole-2,5-dicarboxylate
• D85459
• 1445951-26-7
• AS-78548
• 5-tert-Butyl2-ethyl4H-pyrrolo[3,4-d]oxazole-2,5(6H)-dicarboxylate
• 5-tert-butyl 2-ethyl 4H-pyrrolo3,4-doxazole-2,5(6H)-dicarboxylate

• MDL： MFCD25509324
• Inchi： 1S/C13H18N2O5/c1-5-18-11(16)10-14-8-6-15(7-9(8)19-10)12(17)20-13(2,3)4/h5-7H2,1-4H3
• InChI Key： QYVXDSQYEWDVKV-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C1)OC(C(=O)OCC)=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.9